Cas no 85005-70-5 (2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate)

2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate structure
85005-70-5 structure
Product name:2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
CAS No:85005-70-5
MF:C30H60N2O7
MW:560.806610107422
CID:887776
PubChem ID:44146432

2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-[bis(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
    • EINECS 285-002-1
    • 2-[[2-[Bis-(2-hydroxyethyl)amino]ethyl](2-hydroxyethyl)amino]ethyl oleate monoacetate
    • 85005-70-5
    • 2-((2-(Bis(2-hydroxyethyl)amino)ethyl)(2-hydroxyethyl)amino)ethyl oleate monoacetate
    • Inchi: InChI=1S/C28H56N2O5.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(34)35-27-23-30(22-26-33)19-18-29(20-24-31)21-25-32;1-2(3)4/h9-10,31-33H,2-8,11-27H2,1H3;1H3,(H,3,4)/b10-9-;
    • InChI Key: PPERMZMSZQSCPT-KVVVOXFISA-N
    • SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCCN(CCN(CCO)CCO)CCO.CC(=O)O

Computed Properties

  • Exact Mass: 560.44
  • Monoisotopic Mass: 560.44
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 28
  • Complexity: 501
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131A^2

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